Cas no 66166-41-4 ( )

  structure
  structure
Product Name: 
CAS No:66166-41-4
MF:C15H13IO3
MW:368.166396856308
CID:963408
PubChem ID:24198739
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-ethoxycarbonyl-2-phenyliodoniophenolate
    • 66166-41-4
    • NSC304446
    • 4-(Ethoxycarbonyl)-2-(phenyliodaniumyl)phenolate
    • NSC-304446
    • DTXSID40639176
    •  
    • Inchi: 1S/C15H13IO3/c1-2-19-15(18)11-8-9-14(17)13(10-11)16-12-6-4-3-5-7-12/h3-10H,2H2,1H3
    • InChI Key: QEYPHFIDZLLCFF-UHFFFAOYSA-N
    • SMILES: [I+](C1C=CC=CC=1)C1=C(C=CC(C(=O)OCC)=C1)[O-]

Computed Properties

  • Exact Mass: 367.99094g/mol
  • Monoisotopic Mass: 367.99094g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 49.4Ų
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